Cas no 2350655-29-5 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2350655-29-5
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5655331
• PubChem ID: 165893591
• Update Time: 2025-06-07

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid
• EN300-27730162
• 2350655-29-5
• rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C18H18N2O4/c21-17(22)16-11-20(10-15(16)14-6-8-19-9-7-14)18(23)24-12-13-4-2-1-3-5-13/h1-9,15-16H,10-12H2,(H,21,22)/t15-,16+/m0/s1
• InChI Key： MWPZSRLADBPJKZ-JKSUJKDBSA-N
• SMILES： OC([C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.7Ų

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2350655-29-5)

Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid, with the CAS number 2350655-29-5, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications.

The structure of this compound features a pyrrolidine core, which is a common motif in many biologically active molecules. The pyrrolidine ring is substituted with various functional groups that enhance its pharmacological properties. Specifically, the presence of a benzyloxy carbonyl group at the 1-position and a pyridine moiety at the 4-position of the pyrrolidine ring contributes to its unique chemical and biological characteristics.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The pyrrolidine scaffold, due to its structural flexibility and ability to interact with biological targets, has been widely explored. Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid represents an advanced derivative that has been designed to optimize pharmacokinetic and pharmacodynamic properties.

The benzyloxy carbonyl group not only provides stability to the molecule but also serves as a protecting group for further chemical modifications. This feature is particularly useful in synthetic chemistry, where it allows for selective functionalization at other sites on the molecule. The pyridine substituent, on the other hand, enhances the solubility and bioavailability of the compound, making it more suitable for in vivo studies.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, its structural features make it a promising candidate for the development of drugs targeting neurological disorders. The pyrrolidine ring is known to interact with receptors and enzymes involved in neurotransmission, while the pyridine moiety can modulate signal transduction pathways.

One of the most exciting aspects of Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid is its potential in oncology research. Preclinical studies have shown that molecules with similar structural motifs can inhibit key enzymes involved in cancer cell proliferation and survival. The combination of the pyrrolidine and pyridine groups may provide a synergistic effect, enhancing anti-cancer activity.

The compound's stereochemistry is also an important consideration. The (3R,4S) configuration ensures optimal binding affinity to biological targets. Stereoisomers can exhibit significantly different biological activities, making the precise stereochemical control crucial for drug development. Racemic mixtures are often less effective or even harmful, which underscores the importance of obtaining enantiomerically pure compounds.

Advances in synthetic methodologies have made it possible to produce complex molecules like Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid with high efficiency and purity. Techniques such as asymmetric synthesis and chiral resolution have enabled researchers to access specific enantiomers without extensive purification steps. This has significantly reduced production costs and improved scalability for industrial applications.

The pharmacokinetic properties of this compound are also worth mentioning. Studies have indicated that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for a drug candidate to reach therapeutic levels in vivo and maintain efficacy over time. Additionally, its solubility profile suggests potential for formulation into various dosage forms, including oral tablets and injectables.

In conclusion, Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(pyridin-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2350655-29-5) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development in various therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an important role in future drug discovery efforts.